Cas no 67-71-0 (Dimethyl sulfone)

• Product name: Dimethyl sulfone
• CAS No: 67-71-0
• MF: C₂H₆O₂S
• MW: 94.13
• MDL: MFCD00007566
• CID: 33870
• PubChem ID: 329756159

Dimethyl sulfone Chemical and Physical Properties

Names and Identifiers

• Methyl sulfone
• Dimethyl sulfone
• MSM
• Methyl sulfonyl methane
• Methane, sulfonylbis-
• Methanesulfonylmethane
• Sulfone, dimethyl-
• sulfonylbis-methan
• sulfonylbismethane
• Methyl sulfonyl mathane
• Dimethylsulfonic acid
• METHYL SULFONE(MSM)(P)
• METHYL SULFONE(MSM)(RG)
• DIMETHYL SULPHONE
• Dimethylsulfon
• DMS
• DMSO2
• METHYLSULPHONE
• methylsulphonylmethane
• Sulfone,dimethyl
• 二甲基砜

• MDL： MFCD00007566
• Inchi： 1S/C2H6O2S/c1-5(2,3)4/h1-2H3
• InChI Key： HHVIBTZHLRERCL-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C
• BRN： 1737717

Computed Properties

• Exact Mass: 94.00890
• Monoisotopic Mass: 94.00885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 42.5
• Surface Charge: 0

Experimental Properties

• Color/Form: White needle like crystals with strange odor.
• Density: 1.45
• Melting Point: 107-109 °C (lit.)
• Boiling Point: 238 °C(lit.)
• Flash Point: Fahrenheit: 289.4 ° f < br / > Celsius: 143 ° C < br / >
• Refractive Index: 1.4226
• Solubility: 150g/l
• Water Partition Coefficient: 150 g/L (20 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 42.52000
• LogP: 0.74160
• Merck: 3258
• Color/Form: 5 mg/g in DMSO-d6
• Solubility: It is slightly soluble in water and miscible with low-grade aromatics. Soluble in ether, acetone, methanol. It is partially miscible with naphthene, olefin and paraffin.
• pka: 28(at 25℃)

Dimethyl sulfone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S22-S24/25
• RTECS：PB2785000
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：−20°C

Dimethyl sulfone Customs Data

• HS CODE：29309070
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones
• Solvents and Organic Chemicals Organic Compounds